![molecular formula C16H13ClN2O B304597 (6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one](/img/structure/B304597.png)
(6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one
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Overview
Description
(6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one, also known as CPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. CPPC is a heterocyclic compound that belongs to the class of pyrazole derivatives.
Mechanism of Action
The mechanism of action of (6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one is not fully understood. However, studies have shown that this compound may act as an inhibitor of enzymes involved in the biosynthesis of prostaglandins and leukotrienes. This compound may also act as an inhibitor of certain cellular signaling pathways involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, anticancer, and antifungal activities. This compound has also been shown to inhibit the biosynthesis of prostaglandins and leukotrienes, which are involved in inflammation and pain. This compound may also inhibit certain cellular signaling pathways involved in cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using (6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one in lab experiments is its potential therapeutic applications in various diseases. This compound has been shown to have anti-inflammatory, anticancer, and antifungal activities, making it a potential candidate for drug development. However, one limitation of using this compound in lab experiments is its relatively complex synthesis process, which may limit its availability and accessibility for research purposes.
Future Directions
There are several future directions for the research of (6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one. One direction is to further investigate the mechanism of action of this compound, particularly its inhibition of enzymes involved in the biosynthesis of prostaglandins and leukotrienes. Another direction is to study the potential therapeutic applications of this compound in various diseases, including cancer and inflammatory diseases. Additionally, further studies are needed to optimize the synthesis process of this compound to make it more accessible for research purposes.
Synthesis Methods
The synthesis of (6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one can be achieved through a multistep reaction process. The first step involves the reaction of 2-phenyl-1H-pyrazol-5-amine with ethyl acetoacetate in the presence of acetic acid to form 3-ethyl-2-phenyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid ethyl ester. The second step involves the reaction of the obtained compound with chloroacetyl chloride in the presence of triethylamine to form (E)-3-chloro-1-(2-phenyl-1H-pyrazol-5-yl)-2-propen-1-one. The final step involves the reaction of the obtained compound with 3-methylcyclohex-2-en-1-one in the presence of potassium carbonate to form this compound.
Scientific Research Applications
(6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one has potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been studied for its anti-inflammatory, anticancer, and antifungal activities. This compound has also been studied as a potential inhibitor of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are involved in inflammation and pain.
properties
Molecular Formula |
C16H13ClN2O |
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Molecular Weight |
284.74 g/mol |
IUPAC Name |
(6E)-4-chloro-3-methyl-6-(2-phenyl-1H-pyrazol-5-ylidene)cyclohexa-2,4-dien-1-one |
InChI |
InChI=1S/C16H13ClN2O/c1-11-9-16(20)13(10-14(11)17)15-7-8-19(18-15)12-5-3-2-4-6-12/h2-10,18H,1H3/b15-13+ |
InChI Key |
GDVMPFSHDFKKFJ-FYWRMAATSA-N |
Isomeric SMILES |
CC1=CC(=O)/C(=C/2\C=CN(N2)C3=CC=CC=C3)/C=C1Cl |
SMILES |
CC1=CC(=O)C(=C2C=CN(N2)C3=CC=CC=C3)C=C1Cl |
Canonical SMILES |
CC1=CC(=O)C(=C2C=CN(N2)C3=CC=CC=C3)C=C1Cl |
Origin of Product |
United States |
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